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molecular formula C10H14BrN3 B1524809 1-(5-Bromopyridin-3-yl)-4-methylpiperazine CAS No. 1130759-48-6

1-(5-Bromopyridin-3-yl)-4-methylpiperazine

Cat. No. B1524809
CAS RN: 1130759-48-6
M. Wt: 256.14 g/mol
InChI Key: OJCUHUIYERGNRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07998952B2

Procedure details

To a suspension of 3,5-dibromopyridine (0.30 g, 4.6 mmol), 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (57 mg, 0.098 mmol), tris(dibenzylideneacetone)dipalladium(0) (32 mg, 0.035 mmol) and cesium carbonate (830 mg, 2.5 mmol) in 1,4-dioxane (4.0 mL) in a sealed r×n vessel was added 1-methylpiperazine (0.170 mL, 1.5 mmol) under argon. The reaction mixture was heated for 30 min in a microwave reactor, at 150° C. The reaction mixture was diluted with EtOAc (50 mL), washed with brine and water, dried over Na2SO4, then filtered and concentrated. The crude reaction product was purified by column chromatography to give 1-(5-bromopyridin-3-yl)-4-methylpiperazine (0.13 g, 39%) as a brown oil. LCMS (FA): Rt=1.03 min, m/z=258.0 (M+H).
Name
3,5-dibromopyridine
Quantity
0.3 g
Type
reactant
Reaction Step One
Name
4,5-bis(diphenylphosphino)-9,9-dimethylxanthene
Quantity
57 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
830 mg
Type
reactant
Reaction Step One
Name
1,4-dioxane
Quantity
4 mL
Type
solvent
Reaction Step One
Name
tris(dibenzylideneacetone)dipalladium(0)
Quantity
32 mg
Type
catalyst
Reaction Step One
Name
1-methylpiperazine
Quantity
0.17 mL
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
1-(5-bromopyridin-3-yl)-4-methylpiperazine
Yield
39%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:3]=[N:4][CH:5]=[C:6]([Br:8])[CH:7]=1.C1(P(C2C=CC=CC=2)C2C3OC4C(=CC=CC=4P(C4C=CC=CC=4)C4C=CC=CC=4)C(C)(C)C=3C=CC=2)C=CC=CC=1.C(=O)([O-])[O-].[Cs+].[Cs+].[CH3:57][N:58]1[CH2:63][CH2:62][NH:61][CH2:60][CH2:59]1>O1CCOCC1.CCOC(C)=O.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd]>[Br:8][C:6]1[CH:7]=[C:2]([N:61]2[CH2:62][CH2:63][N:58]([CH3:57])[CH2:59][CH2:60]2)[CH:3]=[N:4][CH:5]=1 |f:2.3.4,8.9.10.11.12|

Inputs

Step One
Name
3,5-dibromopyridine
Quantity
0.3 g
Type
reactant
Smiles
BrC=1C=NC=C(C1)Br
Name
4,5-bis(diphenylphosphino)-9,9-dimethylxanthene
Quantity
57 mg
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=2C(C3=CC=CC(=C3OC12)P(C1=CC=CC=C1)C1=CC=CC=C1)(C)C)C1=CC=CC=C1
Name
cesium carbonate
Quantity
830 mg
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Name
1,4-dioxane
Quantity
4 mL
Type
solvent
Smiles
O1CCOCC1
Name
tris(dibenzylideneacetone)dipalladium(0)
Quantity
32 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
Step Two
Name
1-methylpiperazine
Quantity
0.17 mL
Type
reactant
Smiles
CN1CCNCC1
Step Three
Name
EtOAc
Quantity
50 mL
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with brine and water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude reaction product
CUSTOM
Type
CUSTOM
Details
was purified by column chromatography

Outcomes

Product
Name
1-(5-bromopyridin-3-yl)-4-methylpiperazine
Type
product
Smiles
BrC=1C=C(C=NC1)N1CCN(CC1)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.13 g
YIELD: PERCENTYIELD 39%
YIELD: CALCULATEDPERCENTYIELD 33.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.